molecular formula C21H26N2O B4434888 N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide

N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide

Cat. No. B4434888
M. Wt: 322.4 g/mol
InChI Key: DKWUPXIQIKKOCO-UHFFFAOYSA-N
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Description

N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide, also known as DPBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPBA belongs to the class of benzamide compounds and has been found to exhibit promising biological activities that make it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide involves its interaction with the sigma-1 receptor, a protein that plays a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis. N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide has been found to bind to the sigma-1 receptor with high affinity, leading to the modulation of various signaling pathways that are involved in the regulation of cellular functions.
Biochemical and Physiological Effects
N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide has been found to exhibit various biochemical and physiological effects that make it a potential candidate for drug development. It has been found to exhibit potent analgesic and anti-inflammatory activities by modulating the release of pro-inflammatory cytokines and chemokines. N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide has also been found to exhibit anti-tumor activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide has several advantages for lab experiments, including its high yield of synthesis, stability, and solubility in various solvents. However, N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide has some limitations, including its low bioavailability, which may limit its therapeutic efficacy.

Future Directions

There are several future directions for the study of N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide. One potential direction is the development of N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide derivatives with improved pharmacokinetic properties and therapeutic efficacy. Another direction is the investigation of the potential use of N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide in the treatment of other neurodegenerative disorders such as Huntington's disease. Additionally, the investigation of the potential use of N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide in combination with other drugs for the treatment of cancer is another potential future direction.
Conclusion
In conclusion, N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been found to exhibit potent analgesic, anti-inflammatory, and anti-tumor activities and has the potential to be developed into a drug for various diseases. The future directions of N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide research are numerous, and further investigation is needed to fully understand its therapeutic potential.

Scientific Research Applications

N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit potent analgesic, anti-inflammatory, and anti-tumor activities. N-(2,5-dimethylphenyl)-4-(1-piperidinylmethyl)benzamide has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

N-(2,5-dimethylphenyl)-4-(piperidin-1-ylmethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N2O/c1-16-6-7-17(2)20(14-16)22-21(24)19-10-8-18(9-11-19)15-23-12-4-3-5-13-23/h6-11,14H,3-5,12-13,15H2,1-2H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DKWUPXIQIKKOCO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)NC(=O)C2=CC=C(C=C2)CN3CCCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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